Cas no 2459963-15-4 ([2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride)

• Product Name: [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride
• CAS No: 2459963-15-4
• MF: C₈H₈ClF₄NO
• MW: 245.601835250854
• MDL: MFCD32640821
• CID: 5109025
• PubChem ID: 139600390
• Update Time: 2026-03-03

[2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-fluoro-5-(trifluoromethoxy)phenyl]methanamine hydrochloride
• [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride
• (2-Fluoro-5-(trifluoromethoxy)phenyl)methanamine hydrochloride
• 2459963-15-4
• AKOS037651396
• AT32200
• [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine HCl
• SY344285
• EN300-33130574
• [2-Fluoro-5-(trifluoromethoxy)phenyl]methanamine Hydrochloride
• CS-0107603
• Z4357741788
• CS-16835
• MFCD32640821

• MDL： MFCD32640821
• Inchi： 1S/C8H7F4NO.ClH/c9-7-2-1-6(3-5(7)4-13)14-8(10,11)12;/h1-3H,4,13H2;1H
• InChI Key： ZBPAFDVBDSNENR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(F)=C(CN)C=1)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 245.0230542g/mol
• Monoisotopic Mass: 245.0230542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride

Introduction to [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride (CAS No. 2459963-15-4)

[2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2459963-15-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of both fluoro and trifluoromethoxy substituents in its structure contributes to its unique pharmacological properties, which are being explored for various therapeutic applications.

The structural features of [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride make it an intriguing candidate for further investigation. The fluoro group is known to enhance the metabolic stability and binding affinity of drug molecules, while the trifluoromethoxy group can influence both the pharmacokinetic and pharmacodynamic profiles of compounds. These characteristics have led researchers to examine this molecule for its potential in developing novel treatments for a range of diseases.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological efficacy. Studies have shown that the introduction of fluorine atoms into organic molecules can lead to significant improvements in their therapeutic properties. For instance, fluorinated compounds have been found to exhibit better penetration through biological membranes and increased resistance to metabolic degradation. These attributes are particularly valuable in the design of drugs that require prolonged action and high target specificity.

[2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride has been the focus of several research projects aimed at identifying new therapeutic agents. One area of particular interest is its potential as an intermediate in the synthesis of more complex drug molecules. The amine functional group in its structure provides a versatile platform for further chemical modifications, allowing researchers to explore various derivatives with tailored biological activities. This flexibility has made it a valuable building block in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for use in pharmaceutical formulations. Solubility is a critical factor in drug development, as it affects the bioavailability and formulation process of a medication. By converting [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine into its hydrochloride salt, researchers can ensure better dissolution rates and improved pharmacokinetic profiles.

Current research in the field of fluorinated aromatic compounds has revealed several promising applications for [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride. One notable area is its potential use as an anti-inflammatory agent. Inflammation is a key pathological process underlying many chronic diseases, and developing new anti-inflammatory drugs remains a major goal in medical research. Preliminary studies suggest that this compound may interact with specific targets involved in inflammatory pathways, leading to reduced inflammation and associated symptoms.

Another area where this compound shows promise is in the treatment of neurological disorders. Neurological conditions such as Alzheimer's disease and Parkinson's disease are characterized by the aggregation of misfolded proteins and oxidative stress. Research has indicated that fluorinated compounds can modulate protein folding and reduce oxidative damage, potentially offering new therapeutic strategies for these debilitating diseases. [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride is being investigated for its ability to interfere with these pathological processes and alleviate symptoms.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride at the molecular level. Advanced computational techniques allow researchers to predict how this compound interacts with biological targets, providing insights into its mechanism of action. These studies have helped refine the design of derivatives with enhanced efficacy and reduced side effects.

In conclusion, [2-fluoro-5-(trifluoromethoxy)phenyl]methanamine;hydrochloride (CAS No. 2459963-15-4) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable compound for further study. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in the development of next-generation drugs.